(4-Methyl-3-o-tolyl-3H-thiazol-2-ylidene)-o-tolyl-amine

• IUPAC Name: 4-methyl-N,3-bis(2-methylphenyl)-1,3-thiazol-2-imine
• InChI: InChI=1S/C18H18N2S/c1-13-8-4-6-10-16(13)19-18-20(15(3)12-21-18)17-11-7-5-9-14(17)2/h4-12H,1-3H3
• InChI Key: PACYINKYRRHTIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2N(C(=CS2)C)C3=CC=CC=C3C
• Molecular Formula: C18H18N2S
• Molecular Weight: 294.4 g/mol

Description

(4-Methyl-3-o-tolyl-3H-thiazol-2-ylidene)-o-tolyl-amine, commonly known as MTTA, is a thiazolium salt that has been used as a catalyst in a variety of organic reactions. MTTA has shown promising results in scientific research, particularly in the fields of chemistry and biochemistry.

Scientific Research Applications

Synthesis and Characterization

• Enantiomerically Pure Thiazole Synthesis : Gebert and Heimgartner (2002) demonstrated the synthesis of enantiomerically pure 1,3-thiazole-5(4H)-thione, a compound structurally related to the chemical . This process involved stereoselective 1,3-dipolar cycloadditions, highlighting the chemical's relevance in synthesizing optically active compounds (Gebert & Heimgartner, 2002).

• Microwave-Assisted Synthesis : A study by Saeed (2009) explored the microwave-promoted synthesis of N-(4-Methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, showcasing an efficient method for synthesizing related thiazole compounds (Saeed, 2009).

• Chemical Transformations : Babii, Zyabrev, and Drach (2002) investigated the cyclocondensation of 1-tosyl-2,2-dichloroethenyl isothiocyanate with various nucleophiles, leading to the formation of 2-functionally substituted 4-tosyl-5-chloro-1,3-thiazoles, indicating the potential of related thiazoles in diverse chemical transformations (Babii, Zyabrev, & Drach, 2002).

Applications in Heterocyclic Chemistry

• Heterocyclic Compound Synthesis : The work by Schöllkopf (1979) on α-metalated isocyanides in organic synthesis highlights their role in forming heterocycles like thiazoles, which could be linked to the chemical of interest (Schöllkopf, 1979).

• Thiazole Derivatives Synthesis : Rajanarendar, Karunakar, and Ramu (2006) synthesized various thiazole derivatives, including those structurally similar to (4-Methyl-3-o-tolyl-3H-thiazol-2-ylidene)-o-tolyl-amine, showcasing the compound's significance in the preparation of complex heterocyclic structures (Rajanarendar, Karunakar, & Ramu, 2006).

Novel Compounds and Crystal Structures

• Novel Compound Synthesis and Analysis : Hossaini, Heydari, Maghsoodlou, and Graiff (2017) developed a one-pot, multicomponent synthesis of (4-oxothiazolidine-2-ylidene)benzamide derivatives, contributing to the knowledge base of similar thiazole compounds (Hossaini, Heydari, Maghsoodlou, & Graiff, 2017).